Cas no 1613731-86-4 (tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate
• CAS No: 1613731-86-4
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 4610970
• Update Time: 2025-10-31

tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-9-6-13(7-10-20)15(11-18)14-5-4-8-19-12-14/h4-5,8,12-13,15H,6-7,9-11,18H2,1-3H3
• InChI Key： JFAGLBVVIOGBJB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(C2=CC=CN=C2)CN)CC1

Additional information on tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate (CAS No. 1613731-86-4)

tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate (CAS No. 1613731-86-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a piperidine core modified with a pyridin-3-yl group and a tert-butyl carbamate protecting group. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors.

The compound's CAS number 1613731-86-4 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its molecular formula, C17H27N3O2, reflects a balanced combination of aromatic and aliphatic components, contributing to its versatility in synthetic applications. The presence of the amino and pyridine functional groups allows for further derivatization, enabling the creation of targeted drug candidates with enhanced pharmacokinetic properties.

In recent years, the demand for tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate has surged due to its role in drug discovery programs. Researchers are particularly interested in its potential applications in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its utility in cancer therapy. The compound's ability to modulate specific biological pathways has made it a focal point in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound serves as a protective moiety for the piperidine nitrogen, a strategy widely employed in peptide synthesis and small molecule drug development. This protection ensures selective reactivity during multi-step syntheses, a feature highly valued in organic chemistry laboratories. Additionally, the pyridin-3-yl moiety introduces aromaticity and potential hydrogen-bonding interactions, which are crucial for molecular recognition in biological systems.

The compound's physicochemical properties, such as its solubility in organic solvents and stability under standard laboratory conditions, further enhance its practicality. These attributes are frequently discussed in research forums and scientific publications, where experts explore optimal conditions for its handling and storage. For instance, its melting point and spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control and characterization.

In the context of green chemistry, tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate has been evaluated for its environmental impact. Researchers are increasingly focusing on sustainable synthesis methods to minimize waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched in academic databases and industry reports.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. Advanced techniques like density functional theory (DFT) and molecular docking are used to predict its interactions with biological targets. Such studies are often highlighted in open-access journals and conference proceedings, reflecting the growing integration of AI-driven drug design in modern research.

For suppliers and manufacturers, CAS 1613731-86-4 represents a niche but expanding market. The compound's purity standards (e.g., HPLC ≥98%) and custom synthesis options are frequently requested by clients, as noted in trade inquiries and chemical catalogs. Its classification as a non-hazardous material under standard handling conditions also simplifies logistics and regulatory compliance.

In summary, tert-butyl 4-(2-amino-1-(pyridin-3-yl)ethyl)piperidine-1-carboxylate (CAS No. 1613731-86-4) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its structural features, combined with its relevance to cutting-edge therapeutic areas, ensure its continued prominence in scientific discourse. As drug development evolves, this compound is poised to remain a key player in the quest for innovative treatments.